N-(3-methoxyphenyl)-4-chlorocinnamanilide
Overview
Description
“N-(3-methoxyphenyl)-4-chlorocinnamanilide” is a chemical compound with the CAS Number: 127033-74-3 and a molecular weight of 253.3 . It is also known as (2E)-N-(3-methoxyphenyl)-3-phenyl-2-propenamide .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C16H15NO2 . More detailed structural information can be obtained through spectroscopic analysis .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 253.3 . More detailed physical and chemical properties would require specific experimental measurements.Mechanism of Action
Target of Action
SB-366791 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) . TRPV1 is a non-selective cation channel that has been implicated in the mediation of many types of pain . It is primarily expressed on small myelinated and unmyelinated medium size sensory neurons in dorsal root and trigeminal ganglia .
Mode of Action
SB-366791 binds to the vanilloid site and acts as an allosteric inhibitor of TRPV1 . It rapidly and reversibly inhibits capsaicin, acid, or heat-mediated activation of human TRPV1 . The IC50 values are 3 and 6 nM for capsaicin and heat respectively .
Biochemical Pathways
The activation of TRPV1 by capsaicin, acid, or heat leads to the influx of calcium ions into the cell . This influx can trigger various downstream effects, including the release of neurotransmitters and neuropeptides, which can lead to sensations of pain . By blocking TRPV1, SB-366791 can prevent these downstream effects and thus alleviate pain .
Pharmacokinetics
It is known to be soluble in dmso to 75 mm and in ethanol to 25 mm (with warming) . This suggests that it may have good bioavailability.
Result of Action
By blocking TRPV1, SB-366791 can prevent the influx of calcium ions into the cell, thereby preventing the downstream effects that lead to sensations of pain . This makes it a potential therapeutic agent for conditions involving chronic pain .
Action Environment
The action of SB-366791 is pH-dependent . Stronger acidification reduces the maximum effect of SB-366791, while the IC50 values are virtually unaffected This suggests that the efficacy of SB-366791 may be influenced by the acidity of its environment
Safety and Hazards
Biochemical Analysis
Biochemical Properties
N-(3-Methoxyphenyl)-4-chlorocinnamide interacts with transient receptor potential (TRP) ion channels, specifically the vanilloid subfamily member TRPV1 . It binds to the vanilloid site and acts as an allosteric inhibitor of hTRPV1 . This binding site is supported by mutagenesis combined with electrophysiological recordings .
Cellular Effects
N-(3-Methoxyphenyl)-4-chlorocinnamide inhibits the frequency of miniature excitatory postsynaptic currents (EPSCs) at a concentration of 30 μM . It also reduces the frequency of spontaneous EPSCs in the spinal cord slices from FCA-treated rats .
Molecular Mechanism
The molecular mechanism of N-(3-Methoxyphenyl)-4-chlorocinnamide involves its binding to the vanilloid site of the TRPV1 channel, acting as an allosteric inhibitor . This binding interaction inhibits the activation of the TRPV1 channel by agonists, noxious heat, but not protons .
Dosage Effects in Animal Models
In animal models, N-(3-Methoxyphenyl)-4-chlorocinnamide has shown antinociceptive effects. In the hot plate test, intrathecal injection of N-(3-Methoxyphenyl)-4-chlorocinnamide resulted in significantly increased antinociception in non-tolerant mice
Properties
IUPAC Name |
(E)-3-(4-chlorophenyl)-N-(3-methoxyphenyl)prop-2-enamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO2/c1-20-15-4-2-3-14(11-15)18-16(19)10-7-12-5-8-13(17)9-6-12/h2-11H,1H3,(H,18,19)/b10-7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYAMDQKWNKKFHD-JXMROGBWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C=CC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)NC(=O)/C=C/C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
472981-92-3, 1649486-65-6 | |
Record name | SB 366791 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0472981923 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | SB-366791 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1649486656 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | SB-366791 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E8EY4M2N4H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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